Cas no 2490402-41-8 (octahydro-2H-1lambda6-thiopyrano3,2-cpyridine-1,1-dione)

• Product Name: octahydro-2H-1lambda6-thiopyrano3,2-cpyridine-1,1-dione
• CAS No: 2490402-41-8
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD32852771
• CID: 5670195
• PubChem ID: 155822016
• Update Time: 2025-06-08

octahydro-2H-1lambda6-thiopyrano3,2-cpyridine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione
• 2490402-41-8
• EN300-27113528
• octahydro-2H-1lambda6-thiopyrano3,2-cpyridine-1,1-dione

• MDL： MFCD32852771
• Inchi： 1S/C8H15NO2S/c10-12(11)5-1-2-7-6-9-4-3-8(7)12/h7-9H,1-6H2
• InChI Key： TVHUPJYILJLTCB-UHFFFAOYSA-N
• SMILES： S1(CCCC2CNCCC12)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Additional information on octahydro-2H-1lambda6-thiopyrano3,2-cpyridine-1,1-dione

Comprehensive Overview of Octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione (CAS No. 2490402-41-8)

Octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione (CAS No. 2490402-41-8) is a sulfur-containing heterocyclic compound with a unique fused-ring structure. Its molecular framework combines a thiopyran ring and a pyridine moiety, making it a subject of interest in pharmaceutical and materials science research. The compound's 1,1-dione functional group further enhances its reactivity, enabling diverse applications in drug discovery and specialty chemicals.

In recent years, researchers have focused on sulfur-containing heterocycles due to their prevalence in bioactive molecules. The octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine scaffold has drawn attention for its potential in modulating biological targets, particularly in neurological and metabolic disorders. Computational studies suggest its three-dimensional rigidity could improve binding affinity to specific enzymes, addressing common challenges in small-molecule drug design.

The synthesis of CAS 2490402-41-8 typically involves multi-step organic transformations, including cyclization and oxidation reactions. Recent publications highlight improved yields through catalytic asymmetric methods, reflecting the growing demand for enantiopure intermediates in pharmaceutical manufacturing. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's structural integrity, with purity levels exceeding 98% in commercial samples.

From a materials science perspective, the thiopyrano-pyridine core exhibits interesting photophysical properties. Its extended π-conjugation system makes it a candidate for organic electronic applications, particularly in OLED (organic light-emitting diode) technologies. Researchers are investigating its charge transport characteristics for potential use in next-generation display materials.

Environmental and safety profiles of octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione have been evaluated through standard OECD guidelines. The compound demonstrates favorable biodegradability metrics compared to traditional aromatic systems, aligning with the pharmaceutical industry's push toward green chemistry principles. Its low bioaccumulation potential further supports sustainable development goals in chemical manufacturing.

Patent literature reveals growing intellectual property activity around CAS 2490402-41-8 derivatives, particularly in antiviral and anti-inflammatory applications. The compound's ability to serve as a molecular scaffold enables rapid generation of structural analogs through combinatorial chemistry approaches. This versatility addresses the pharmaceutical industry's need for diverse chemical space exploration in target-based drug discovery.

Analytical method development for octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione has advanced significantly, with validated HPLC-UV and LC-MS protocols now available. These methods enable precise quantification in complex matrices, supporting pharmacokinetic studies and quality control in manufacturing. The compound's distinct chromophoric properties facilitate detection at nanogram levels, meeting stringent regulatory requirements for impurity profiling.

In formulation science, the solid-state properties of 2490402-41-8 have been characterized using X-ray diffraction and thermal analysis. Its crystalline forms exhibit excellent physicochemical stability, with no observed polymorphism under standard storage conditions. These characteristics make it suitable for development as an active pharmaceutical ingredient (API) with predictable drug delivery profiles.

The commercial availability of octahydro-2H-1lambda6-thiopyrano[3,2-c]pyridine-1,1-dione has expanded in response to growing research demand. Current market analysis indicates steady growth in the fine chemicals sector, driven by increased outsourcing of specialized intermediates by pharmaceutical companies. Supply chain resilience has improved through diversified sourcing strategies, ensuring consistent availability for preclinical development programs.

Future research directions for CAS 2490402-41-8 include exploration of its metal-chelating properties and potential applications in catalysis. Preliminary studies suggest the sulfur-oxygen coordination sites could serve as ligands for transition metals, opening possibilities in asymmetric synthesis. Additionally, its hydrogen-bonding capacity is being evaluated for supramolecular chemistry applications, particularly in crystal engineering and molecular recognition systems.